Cas no 55548-91-9 (2-((2,4,6-trinitrophenyl)thio)ethanol)

• Product Name: 2-((2,4,6-trinitrophenyl)thio)ethanol
• CAS No: 55548-91-9
• MF: C₈H₇N₃O₇S
• MW: 289.222080469131
• CID: 944122
• PubChem ID: 4059726
• Update Time: 2025-04-19

2-((2,4,6-trinitrophenyl)thio)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-((2,4,6-trinitrophenyl)thio)ethanol
• 2-(2,4,6-trinitrophenyl)sulfanylethanol
• 2-[(2,4,6-TRINITROPHENYL)THIO]-ETHANOL
• 2-[(2,4,6-trinitrophenyl)sulfanyl]ethanol
• SCHEMBL7297484
• 2-[(2,4,6-Trinitrophenyl)thio]ethanol
• DTXSID70398885
• 55548-91-9
• AE-848/30689039
• DB-250979
• 2-({2,4,6-trisnitrophenyl}sulfanyl)ethanol

• Inchi： 1S/C8H7N3O7S/c12-1-2-19-8-6(10(15)16)3-5(9(13)14)4-7(8)11(17)18/h3-4,12H,1-2H2
• InChI Key： ZJTJZEBQOQZCTI-UHFFFAOYSA-N
• SMILES： S(CCO)C1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 289.00051
• Monoisotopic Mass: 289.00047074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 183Ų

Experimental Properties

• PSA: 149.65

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes